methyl 5-chloro-3-methyl-1H-indole-7-carboxylate

• CAS RN: 1262419-85-1
• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: methyl 5-chloro-3-methyl-1H-indole-7-carboxylate
• InChI: InChI=1S/C11H10ClNO2/c1-6-5-13-10-8(6)3-7(12)4-9(10)11(14)15-2/h3-5,13H,1-2H3
• InChI Key: OFOHZUNUIYXRDJ-UHFFFAOYSA-N
• SMILES: CC1=CNC2=C1C=C(C=C2C(=O)OC)Cl

Description

Methyl 5-chloro-3-methyl-1H-indole-7-carboxylate is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-chloro-3-methyl-2-(trimethylsilyl)-1H-indole-7-carboxylate (510 mg, 1.73 mmol) from Step A above and aluminum chloride (254 mg, 1.9 mmol) were added to methylene chloride (5 mL) and the reaction mixture was stirred for 3 h at 0° C. The reaction was quenched with water, extracted with ether, dried over sodium sulfate, filtered, and concentrated to afford methyl 5-chloro-3-methyl-1H-indole-7-carboxylate (410 mg, quantitative yield) as a dark green solid: 1H NMR (500 MHz, CDCl3) δ 8.09 (s, 1H), 8.01 (d, J=1.0 Hz, 1H), 7.87 (d, J=1.0 Hz, 1H), 4.01 (s, 3H), 3.40 (s, 3H); MS (ESI+) m/z 224 (M+H).